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Compound of Interest

Compound Name: Nvp-aew541

Cat. No.: B3029008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NVP-AEW541 is a potent and selective small molecule inhibitor of the Insulin-like Growth

Factor-1 Receptor (IGF-1R) tyrosine kinase.[1][2][3] It also demonstrates inhibitory activity

against the Insulin Receptor (InsR).[4] Due to its role in cell survival, proliferation, and

oncogenic transformation, the IGF-1R signaling pathway is a significant target in cancer

research.[2][5] NVP-AEW541 serves as a critical tool for in vitro and in vivo studies aimed at

elucidating the therapeutic potential of IGF-1R inhibition.

This document provides a detailed protocol for the preparation, storage, and application of

NVP-AEW541 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to

this protocol will ensure the accurate and consistent use of this compound in experimental

settings.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of NVP-AEW541 is presented in the table

below.
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Property Value Reference

Molecular Formula C₂₃H₂₅N₅O₄ [6] (CAS: 475489-16-8)

Molecular Weight 439.48 g/mol [7]

Appearance Crystalline solid, powder [7]

Solubility in DMSO ≥ 88 mg/mL (≥ 200.2 mM) [7]

Common Stock Concentration 10 mM [3][5][7]

Application Notes
NVP-AEW541 is a pyrrolo[2,3-d]pyrimidine derivative that functions as a selective inhibitor of

the IGF-1R kinase.[2][3] It has been demonstrated to inhibit IGF-1-mediated receptor

autophosphorylation and downstream signaling pathways, including the PI3K/Akt and MAPK

pathways.[5][8] This inhibition leads to cell cycle arrest, primarily at the G1 phase, and can

induce apoptosis in sensitive cell lines.[8][9]

The compound is frequently utilized in cancer research to investigate the effects of IGF-1R

signaling blockade on tumor cell proliferation, survival, and migration.[9][10] For in vitro cellular

assays, the NVP-AEW541 DMSO stock solution is typically diluted to the desired final

concentration in cell culture media. It is crucial to ensure that the final DMSO concentration in

the culture medium is non-toxic to the cells, generally below 0.5%.[3][7]

Experimental Protocols
Preparation of a 10 mM NVP-AEW541 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of NVP-AEW541 in DMSO.

Materials:

NVP-AEW541 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate NVP-AEW541 to Room Temperature: Before opening, allow the vial of NVP-
AEW541 powder to equilibrate to room temperature for at least 60 minutes to prevent

condensation.

Weigh NVP-AEW541: Accurately weigh out the desired amount of NVP-AEW541 powder

using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.39 mg of NVP-AEW541 (Molecular Weight = 439.48 g/mol ).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the NVP-AEW541
powder. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly to ensure the powder is

completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

[3] Visually inspect the solution to confirm there are no visible particulates.

Aliquot for Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[4]

Storage and Stability of NVP-AEW541 Stock Solution
Proper storage is critical to maintain the stability and activity of the NVP-AEW541 stock

solution.
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Storage Temperature Shelf Life Reference

-20°C Up to 1 year [4]

-80°C Up to 2 years [4]

Note: Long-term storage of NVP-AEW541 in solution is not generally recommended; preparing

fresh solutions is ideal. Once an aliquot is thawed, it should be used promptly and any

remaining solution discarded.

Protocol for In Vitro Cell-Based Assays
This protocol outlines the general steps for using the NVP-AEW541 stock solution in a cell-

based assay.

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 10 mM NVP-AEW541 stock solution at room

temperature.

Prepare Intermediate Dilutions: Prepare a series of intermediate dilutions of the stock

solution in sterile DMSO or cell culture medium, if necessary.

Treat Cells: Add the appropriate volume of the NVP-AEW541 solution to the cell culture wells

to achieve the desired final concentration. Ensure the final concentration of DMSO is

consistent across all treatments, including the vehicle control, and remains at a non-toxic

level (typically <0.1% to 0.5%).

Incubate: Incubate the cells for the desired experimental duration.

Assay Readout: Perform the relevant downstream analysis, such as cell viability assays,

western blotting for signaling pathway components, or cell cycle analysis.

Visualizations
Signaling Pathway of NVP-AEW541 Inhibition
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Caption: NVP-AEW541 inhibits IGF-1R and InsR signaling pathways.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing NVP-AEW541 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3029008#preparing-nvp-aew541-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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